Cas no 1704134-95-1 (1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine
• CAS No: 1704134-95-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5925190
• PubChem ID: 117432908
• Update Time: 2025-05-24

1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine
• Cyclohexanamine, 1-(4-bromo-3-fluorophenyl)-
• EN300-1936354
• 1704134-95-1

• Inchi： 1S/C12H15BrFN/c13-10-5-4-9(8-11(10)14)12(15)6-2-1-3-7-12/h4-5,8H,1-3,6-7,15H2
• InChI Key： BNPXPONVGXQFEW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C(F)=C2)(N)CCCCC1

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±42.0 °C(Predicted)
• pka: 8.37±0.70(Predicted)

Additional information on 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine (CAS No. 1704134-95-1)

1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine (CAS No. 1704134-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and cyclohexylamine structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "CAS 1704134-95-1 applications" or "1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine synthesis," highlighting its relevance in modern chemical development.

The molecular structure of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine combines a halogenated aromatic ring with an aliphatic amine, making it a valuable scaffold for drug discovery. Recent studies emphasize its potential in targeting central nervous system (CNS) disorders, a hot topic in 2024 due to rising global interest in neurodegenerative disease treatments. Queries like "halogenated cyclohexylamine derivatives" or "fluorophenylamine uses in medicine" reflect this trend. The compound's bromine and fluorine substituents enhance its binding affinity to biological targets, a feature often explored in kinase inhibitor design.

From a synthetic chemistry perspective, CAS 1704134-95-1 is pivotal in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, which dominate current organic methodology research. Laboratories optimizing "green chemistry approaches for amine synthesis" or "catalytic bromo-fluorophenyl functionalization" frequently reference this compound. Its stability under diverse reaction conditions aligns with the industry's shift toward sustainable and efficient processes, addressing environmental concerns without compromising yield.

Analytical characterization of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and structural verification, critical for regulatory compliance in pharmaceutical applications. Search terms such as "NMR data for bromo-fluorophenyl compounds" or "HPLC methods for cyclohexylamine derivatives" underscore the demand for precise analytical protocols. The compound's logP and pKa values further contribute to ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions, a key focus in preclinical drug development.

In material science, 1704134-95-1 has emerged as a precursor for photoactive polymers and liquid crystals, aligning with the surge in organic electronics research. The fluorophenyl moiety's electron-withdrawing properties and the cyclohexylamine's conformational flexibility enable tunable optoelectronic behaviors. This dual functionality answers frequent queries like "amine-based organic semiconductors" or "halogenated aromatic monomers for OLEDs," positioning the compound at the intersection of chemistry and advanced materials engineering.

Regulatory and safety profiles of 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine adhere to global chemical control frameworks such as REACH and GHS. While not classified as hazardous under standard protocols, proper handling guidelines—often searched as "safe handling of bromo-fluorophenyl amines"—are essential to ensure workplace safety. The compound's environmental persistence and biodegradability metrics also resonate with eco-conscious research initiatives, particularly in Europe and North America.

Market-wise, CAS 1704134-95-1 caters to niche but growing segments in custom synthesis and contract research organizations (CROs). Suppliers emphasizing "high-purity bromo-fluorophenyl intermediates" or "GMP-grade cyclohexylamine derivatives" leverage its specialized applications. Patent analyses reveal its inclusion in novel antiviral and anti-inflammatory formulations, addressing post-pandemic therapeutic gaps—a trend reflected in rising searches for "broad-spectrum antiviral scaffolds."

Future research directions for 1-(4-bromo-3-fluorophenyl)cyclohexan-1-amine may explore its chiral resolution for enantioselective catalysis or its role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. These avenues respond to trending queries like "chiral cyclohexylamine catalysts" and "fluorophenyl linkers in PROTAC design," demonstrating the compound's adaptability to cutting-edge scientific challenges.